(2R)-2-(1-Methylcyclopentyl)propan-1-ol

• IUPAC Name: (2R)-2-(1-methylcyclopentyl)propan-1-ol
• InChI: InChI=1S/C9H18O/c1-8(7-10)9(2)5-3-4-6-9/h8,10H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key: ZWVXWYJMYJGHIY-QMMMGPOBSA-N
• Canonical SMILES: CC(CO)C1(CCCC1)C
• Isomeric SMILES: C[C@@H](CO)C1(CCCC1)C
• Molecular Formula: C9H18O
• Molecular Weight: 142.24 g/mol

Description

(2R)-2-(1-Methylcyclopentyl)propan-1-ol, also known as MCPP, is a chiral alcohol that has been widely used in scientific research due to its unique properties. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Mechanism Of Action

The mechanism of action of (2R)-2-(1-Methylcyclopentyl)propan-1-ol is not fully understood. However, studies have shown that it acts as a GABA receptor agonist, which may explain its sedative and anxiolytic effects. (2R)-2-(1-Methylcyclopentyl)propan-1-ol has also been found to interact with serotonin receptors, which may contribute to its hallucinogenic effects.

Biochemical And Physiological Effects

(2R)-2-(1-Methylcyclopentyl)propan-1-ol has been shown to have sedative, anxiolytic, and hallucinogenic effects in animal studies. It has also been found to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects. However, further studies are needed to fully understand the biochemical and physiological effects of (2R)-2-(1-Methylcyclopentyl)propan-1-ol.

Advantages And Limitations For Lab Experiments

One advantage of using (2R)-2-(1-Methylcyclopentyl)propan-1-ol in lab experiments is its chiral nature, which allows for the synthesis of enantiopure compounds. It is also relatively easy to synthesize and has a low cost. However, one limitation is its psychoactive effects, which may interfere with the results of certain experiments. Therefore, caution should be taken when using (2R)-2-(1-Methylcyclopentyl)propan-1-ol in lab experiments.

Future Directions

There are several future directions for the research of (2R)-2-(1-Methylcyclopentyl)propan-1-ol. One direction is to further investigate its mechanism of action and biochemical and physiological effects. Another direction is to explore its potential therapeutic applications, such as in the treatment of anxiety and depression. Additionally, the development of new synthesis methods for (2R)-2-(1-Methylcyclopentyl)propan-1-ol and its derivatives may lead to the discovery of new pharmaceuticals and agrochemicals.

Synthesis Methods

(2R)-2-(1-Methylcyclopentyl)propan-1-ol can be synthesized through several methods, including catalytic hydrogenation of 1-methylcyclopentene, reduction of 1-methylcyclopentanone with sodium borohydride, and asymmetric reduction of 1-methylcyclopentanone with chiral catalysts. The catalytic hydrogenation method is the most commonly used method due to its high yield and low cost.

Scientific Research Applications

(2R)-2-(1-Methylcyclopentyl)propan-1-ol has been extensively used in scientific research as a chiral building block for the synthesis of various pharmaceuticals and agrochemicals. It is also used as a chiral auxiliary in asymmetric synthesis. Moreover, (2R)-2-(1-Methylcyclopentyl)propan-1-ol has been used as a chiral selector in chromatography and as a solvent for the resolution of racemic mixtures.